Cas no 1806412-07-6 (2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one
• CAS No: 1806412-07-6
• MF: C₁₀H₁₀BrIOS
• MW: 385.05927324295
• CID: 4979133
• Update Time: 2025-06-14

2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C10H10BrIOS/c1-6(11)10(13)8-4-3-7(14-2)5-9(8)12/h3-6H,1-2H3
• InChI Key： QWHCVOUOLZHIBU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C(C)Br)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one (CAS No. 1806412-07-6)

2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one (CAS No. 1806412-07-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and iodo functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a methylthio moiety, enhances its reactivity, making it valuable for constructing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it can be used to develop novel therapeutic agents targeting various diseases.

The growing demand for halogenated compounds in medicinal chemistry has propelled the popularity of 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one. Its CAS No. 1806412-07-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic workflows. Recent studies highlight its utility in cross-coupling reactions, a hot topic in organic synthesis, where it acts as a key building block for aryl-alkyl bond formation. This aligns with the broader trend of exploring sustainable synthetic methods, as researchers seek eco-friendly alternatives to traditional reagents.

One of the most discussed aspects of 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one is its role in photoredox catalysis, a cutting-edge technique revolutionizing organic synthesis. The compound's iodo and bromo substituents make it an ideal candidate for light-mediated transformations, a field gaining traction due to its energy efficiency. Additionally, its methylthio group contributes to enhanced solubility in non-polar solvents, addressing common challenges in reaction optimization. These properties have led to its inclusion in high-profile publications and patent applications, further solidifying its importance in the scientific community.

From an industrial perspective, CAS No. 1806412-07-6 is often associated with high-value intermediates for agrochemicals. The 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one scaffold is being explored for designing next-generation crop protection agents, leveraging its structural features to improve efficacy and environmental safety. This aligns with the global push toward green chemistry, as companies prioritize compounds with minimal ecological impact. Its compatibility with biocatalysis further enhances its appeal, offering a pathway to reduce waste and energy consumption in large-scale production.

In the context of AI-driven drug discovery, 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one has emerged as a promising candidate for virtual screening. Computational models frequently highlight its diverse reactivity, enabling researchers to predict novel applications with high accuracy. This synergy between experimental and theoretical approaches is reshaping how chemists identify and optimize lead compounds, making CAS No. 1806412-07-6 a focal point in interdisciplinary studies. The compound's compatibility with machine learning algorithms underscores its potential to accelerate innovation in molecular design.

Another area of interest is the compound's stability under various conditions, a critical factor for scale-up processes. Manufacturers and researchers alike prioritize 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one for its robustness in multi-step syntheses, reducing the risk of degradation or side reactions. This reliability has made it a staple in custom synthesis services, where precision and reproducibility are paramount. Furthermore, its spectroscopic properties facilitate easy characterization, streamlining quality control in production settings.

As the scientific community continues to explore new synthetic methodologies, 2-Bromo-1-(2-iodo-4-(methylthio)phenyl)propan-1-one remains at the forefront of innovation. Its CAS No. 1806412-07-6 is synonymous with versatility, enabling breakthroughs in fields ranging from materials science to biotechnology. Whether as a tool for catalyst development or a substrate for functional group transformations, this compound exemplifies the dynamic nature of modern chemistry. With ongoing advancements in analytical techniques and computational tools, its full potential is yet to be realized, promising exciting developments in the years to come.